Cas no 872695-19-7 (2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)methylacetamide)

• Product Name: 2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)methylacetamide
• CAS No: 872695-19-7
• MF: C₂₀H₁₈FN₃OS
• MW: 367.439826488495
• CID: 6577868
• Update Time: 2025-10-28

2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)methylacetamide
• Acetamide, 2-[[6-(4-fluorophenyl)-3-pyridazinyl]thio]-N-[(4-methylphenyl)methyl]-

• Inchi： 1S/C20H18FN3OS/c1-14-2-4-15(5-3-14)12-22-19(25)13-26-20-11-10-18(23-24-20)16-6-8-17(21)9-7-16/h2-11H,12-13H2,1H3,(H,22,25)
• InChI Key： XFQOBHPWHQKNDB-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)CSC1=NN=C(C2=CC=C(F)C=C2)C=C1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 637.3±55.0 °C(Predicted)
• pka: 13.78±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)methylacetamide

Research Briefing on 2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)methylacetamide (CAS: 872695-19-7)

In recent years, the compound 2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)methylacetamide (CAS: 872695-19-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazine core and fluorophenyl substituent, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)methylacetamide involves a multi-step process that includes the formation of the pyridazine ring, followed by the introduction of the fluorophenyl and methylphenylacetamide groups. Recent studies have optimized this synthesis to improve yield and purity, making it more feasible for large-scale production. The compound's structural features, particularly the sulfur bridge and fluorophenyl group, are critical for its bioactivity, as they enhance binding affinity to target proteins.

Mechanistic studies have revealed that 2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)methylacetamide acts as a potent inhibitor of specific kinase enzymes involved in inflammatory and oncogenic pathways. In vitro assays demonstrate its ability to selectively bind to the ATP-binding site of these kinases, thereby disrupting downstream signaling cascades. This inhibitory activity has been corroborated by molecular docking simulations, which highlight the compound's high affinity for its targets.

Preclinical evaluations of 2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)methylacetamide have shown promising results in animal models of cancer and autoimmune diseases. For instance, in murine models of rheumatoid arthritis, the compound significantly reduced inflammation and joint damage. Similarly, in xenograft models of certain cancers, it exhibited antitumor effects by inhibiting angiogenesis and inducing apoptosis in malignant cells. These findings underscore its potential as a therapeutic agent.

Despite these encouraging results, challenges remain in the development of 2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)methylacetamide for clinical use. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further optimization. Additionally, toxicity profiles must be thoroughly evaluated to ensure safety in human trials. Researchers are currently exploring prodrug strategies and formulation improvements to address these limitations.

In conclusion, 2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)methylacetamide represents a promising candidate for the treatment of inflammatory and oncological conditions. Its unique chemical structure and potent kinase inhibitory activity make it a valuable subject of ongoing research. Future studies should focus on enhancing its pharmacokinetic properties and advancing it through preclinical and clinical development stages. The insights gained from this research could pave the way for novel therapeutic interventions in the chemical biology and pharmaceutical fields.